Cas no 941910-29-8 (1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 941910-29-8
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 5505958
• Update Time: 2025-07-08

1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(2-fluorophenyl)methyl]-1,2-dihydro-N-(5-methyl-3-isoxazolyl)-2-oxo-
• 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C17H14FN3O3/c1-11-9-15(20-24-11)19-16(22)13-6-4-8-21(17(13)23)10-12-5-2-3-7-14(12)18/h2-9H,10H2,1H3,(H,19,20,22)
• InChI Key： MSWHPGFUGKMHPF-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2F)C=CC=C1C(NC1C=C(C)ON=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-29-8)

The compound 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-29-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique combination of a fluorophenyl group, a dihydropyridine core, and an oxazole moiety makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in drug discovery and personalized medicine. 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide fits into this trend due to its potential applications in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Its fluorine substitution is particularly noteworthy, as fluorine atoms are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds.

The synthesis of CAS No. 941910-29-8 involves multi-step organic reactions, including the formation of the dihydropyridine ring and subsequent functionalization with the oxazole and fluorophenyl groups. This process requires precise control of reaction conditions to ensure high yield and purity, which are critical for its use in preclinical studies. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound and verify its structural integrity.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic applications of 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide?" Preliminary studies suggest that it may exhibit activity against specific kinases or GPCRs, making it a candidate for treating conditions such as autoimmune diseases or certain types of cancer. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the structure-activity relationship (SAR) of this compound. Researchers are exploring how modifications to its fluorophenyl or oxazole components could enhance its efficacy or reduce off-target effects. This aligns with the broader trend in drug discovery toward rational drug design and computational chemistry, where in silico modeling plays a pivotal role in optimizing lead compounds.

From an industrial perspective, CAS No. 941910-29-8 is often discussed in the context of patent landscapes and intellectual property. Companies engaged in pharmaceutical R&D are keen to understand its synthetic routes and potential derivatives to secure competitive advantages. Additionally, the compound's physicochemical properties, such as solubility and logP, are critical for formulation development, a topic frequently searched by professionals in the field.

Environmental and regulatory considerations also play a role in the discourse around this compound. While it is not classified as a hazardous material, its safe handling and disposal are essential to comply with Good Laboratory Practices (GLP) and REACH regulations. This aspect is particularly relevant to laboratories and manufacturing facilities aiming to maintain sustainable operations.

In summary, 1-(2-fluorophenyl)methyl-N-(5-methyl-1,2-oxazol-3-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-29-8) represents a fascinating area of research with potential applications in drug discovery and development. Its unique structural features and bioactive properties make it a subject of ongoing investigation, aligning with current trends in precision medicine and targeted therapy. As scientific understanding of this compound deepens, it may pave the way for innovative treatments addressing unmet medical needs.